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Compound of Interest

Compound Name: ACBI1

Cat. No.: B15581074 Get Quote

The following document provides essential safety and logistical information for the proper

handling and disposal of ACBI1, a potent PROTAC degrader of SMARCA2, SMARCA4, and

PBRM1.[1][2][3] As a compound used for research purposes that induces apoptosis

(programmed cell death), all forms of ACBI1 waste, including pure compound, solutions, and

contaminated materials, must be managed as hazardous waste.[1][4][5] These procedures are

designed for researchers, scientists, and drug development professionals to ensure safety and

regulatory compliance.

Immediate Safety Precautions: Always handle ACBI1 in a designated area, such as a fume

hood, to avoid inhalation of the solid powder or aerosols from solutions. Personal Protective

Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, is

mandatory.

ACBI1 Properties
A summary of the key quantitative data for ACBI1 is presented below. This information is

critical for safe handling and for understanding its behavior in various solvents.
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Property Value Citations

Molecular Weight 936.1 g/mol [1][6]

Formula C₄₉H₅₈FN₉O₇S [2][6]

Appearance Solid powder [2]

CAS Number 2375564-55-7 [3][6]

Solubility in DMSO ≥ 100 mg/mL (≥ 106.83 mM) [1][4]

Solubility in Ethanol 2 mg/mL (2.13 mM) [6]

Water Solubility Insoluble [6]

Storage (Solid) -20°C for up to 3 years [3][6]

Storage (In Solvent) -80°C for up to 6 months [4]

Step-by-Step Disposal Procedures
There are no specific published protocols for the chemical neutralization of ACBI1. Therefore,

all waste containing this compound must be segregated, clearly labeled, and disposed of

through an accredited hazardous waste management service. Follow your institution's and

local government's regulations for hazardous waste disposal.

Unused or Expired Solid ACBI1
Step 1: Segregation: Keep the original container tightly sealed. Do not mix with other

chemical waste.

Step 2: Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the

chemical name "ACBI1," and any other identifiers required by your institution's

Environmental Health and Safety (EHS) department.

Step 3: Storage: Store the container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.

Step 4: Disposal: Arrange for pickup and disposal by your institution's EHS or a licensed

hazardous waste contractor.
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ACBI1 Solutions (e.g., in DMSO)
Step 1: Collection: Collect all liquid waste containing ACBI1 in a dedicated, leak-proof, and

chemically compatible waste container (e.g., a glass or polyethylene bottle).

Step 2: Labeling: Label the container "Hazardous Waste" and list all contents, including

"ACBI1" and the solvent (e.g., "DMSO"). Provide an estimated concentration or quantity.

Step 3: Storage: Keep the waste container sealed and store it in a secondary containment

bin within a designated hazardous waste area.

Step 4: Disposal: Schedule a pickup for disposal through your institution's hazardous waste

program. Do not dispose of ACBI1 solutions down the drain.

ACBI1-Contaminated Labware
This category includes items like pipette tips, serological pipettes, gloves, bench paper, and

empty vials.

Step 1: Segregation: Collect all solid waste contaminated with ACBI1 in a dedicated,

puncture-resistant hazardous waste container lined with a heavy-duty plastic bag.

Step 2: Sharps: Any contaminated sharps (e.g., needles) must be placed in a designated

sharps container for hazardous chemical waste.[7]

Step 3: Labeling: Label the container or bag as "Hazardous Chemical Waste" with the name

"ACBI1."

Step 4: Disposal: Once the container is full, seal it and arrange for disposal via your

institution's hazardous waste management service.

ACBI1-Treated Biological Waste (e.g., Cell Cultures)
Waste from experiments where cells or tissues are treated with ACBI1 is considered mixed

hazardous waste, containing both biological and chemical hazards. Since ACBI1 induces

apoptosis, the biological material is inactivated, but the chemical hazard remains.
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Step 1: Initial Treatment: Treat the liquid biological waste with an appropriate disinfectant

(e.g., add bleach to a final concentration of 10% and let it sit for at least 30 minutes) to

address the biological hazard.[7] CAUTION: Do not autoclave waste containing bleach.[8]

Step 2: Collection: After disinfection, collect the treated liquid in a sealed, leak-proof

hazardous waste container.

Step 3: Labeling: Clearly label the container as "Hazardous Waste" and specify the contents:

"ACBI1, [Solvent], and Bleach-Treated Biological Material."

Step 4: Disposal: This mixed waste must be disposed of through your institution's hazardous

waste program. Do not pour it down the sink. Solid biological waste (e.g., cell pellets) should

be collected in a labeled hazardous waste container for incineration.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of various

types of ACBI1 waste.
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Caption: Workflow for the segregation and disposal of ACBI1 waste.

Disclaimer: This document provides general guidance. All laboratory personnel are required to

follow the specific protocols and regulations established by their institution's Environmental

Health and Safety (EHS) department and comply with all local, state, and federal laws

regarding hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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